![molecular formula C16H13N5O3 B5821569 N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide](/img/structure/B5821569.png)
N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide, also known as BDAH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as an anticancer agent. BDAH is a hydrazide derivative of benzotriazole and benzodioxole, synthesized using a simple and efficient method.
Mechanism of Action
The mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide is not fully understood. However, it has been suggested that N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide exerts its anticancer activity by inhibiting the activity of certain enzymes involved in DNA replication and repair. N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide has also been found to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide has been found to exhibit low toxicity and high selectivity towards cancer cells. N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide has also been shown to inhibit angiogenesis, the process of new blood vessel formation, which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide is a relatively simple compound to synthesize, making it easily accessible for laboratory experiments. However, the low solubility of N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide in water can limit its use in certain experiments.
Future Directions
Further studies are needed to fully understand the mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide and to optimize its anticancer activity. Future research could focus on the development of N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide analogs with improved solubility and potency. Additionally, N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide could be studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.
Synthesis Methods
N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide can be synthesized using a one-pot reaction of 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid hydrazide and 5-formyl-1,3-benzodioxole in the presence of a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide.
Scientific Research Applications
N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide has been extensively studied for its potential as an anticancer agent. Several studies have shown that N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. N'-(1,3-benzodioxol-5-ylmethylene)-2-(2H-1,2,3-benzotriazol-2-yl)acetohydrazide has also been found to induce apoptosis and inhibit cell proliferation in cancer cells.
properties
IUPAC Name |
N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-2-(benzotriazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O3/c22-16(9-21-19-12-3-1-2-4-13(12)20-21)18-17-8-11-5-6-14-15(7-11)24-10-23-14/h1-8H,9-10H2,(H,18,22)/b17-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQQGGWRADOJUHP-CAOOACKPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=NNC(=O)CN3N=C4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=N/NC(=O)CN3N=C4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.